Cas no 2138126-22-2 (2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-)
2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-
-
- Inchi: 1S/C9H12N4S/c1-6-9(14-8(3-10)12-6)7-4-11-13(2)5-7/h4-5H,3,10H2,1-2H3
- InChI Key: BLFKDBQBYZVFKE-UHFFFAOYSA-N
- SMILES: S1C(C2=CN(C)N=C2)=C(C)N=C1CN
2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691718-0.05g |
[4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-yl]methanamine |
2138126-22-2 | 95.0% | 0.05g |
$888.0 | 2025-03-12 | |
| Enamine | EN300-691718-0.1g |
[4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-yl]methanamine |
2138126-22-2 | 95.0% | 0.1g |
$930.0 | 2025-03-12 | |
| Enamine | EN300-691718-0.25g |
[4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-yl]methanamine |
2138126-22-2 | 95.0% | 0.25g |
$972.0 | 2025-03-12 | |
| Enamine | EN300-691718-0.5g |
[4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-yl]methanamine |
2138126-22-2 | 95.0% | 0.5g |
$1014.0 | 2025-03-12 | |
| Enamine | EN300-691718-1.0g |
[4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-yl]methanamine |
2138126-22-2 | 95.0% | 1.0g |
$1057.0 | 2025-03-12 | |
| Enamine | EN300-691718-2.5g |
[4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-yl]methanamine |
2138126-22-2 | 95.0% | 2.5g |
$2071.0 | 2025-03-12 | |
| Enamine | EN300-691718-5.0g |
[4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-yl]methanamine |
2138126-22-2 | 95.0% | 5.0g |
$3065.0 | 2025-03-12 | |
| Enamine | EN300-691718-10.0g |
[4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazol-2-yl]methanamine |
2138126-22-2 | 95.0% | 10.0g |
$4545.0 | 2025-03-12 |
2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-
Introduction to 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl) and Its Applications in Modern Chemical Biology
2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2138126-22-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the thiazole and pyrazole classes, which are well-known for their broad spectrum of biological activities. The presence of both thiazole and pyrazole moieties in its structure endows it with the potential to interact with various biological targets, making it a promising candidate for drug discovery and therapeutic development.
The thiazole ring is a sulfur-containing heterocycle that is commonly found in numerous bioactive natural products and pharmaceuticals. Its ability to participate in hydrogen bonding and metal coordination makes it an ideal scaffold for designing molecules with specific biological functions. In contrast, the pyrazole ring is a nitrogen-containing heterocycle that is known for its role in enzyme inhibition and receptor binding. The combination of these two heterocycles in 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl) creates a molecule with enhanced binding affinity and selectivity towards biological targets.
Recent advancements in chemical biology have highlighted the importance of 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl) as a key intermediate in the synthesis of novel bioactive compounds. Its structural features make it a versatile building block for drug discovery campaigns targeting various diseases, including cancer, inflammation, and infectious diseases. The 4-methyl and 5-(1-methyl-1H-pyrazol-4-yl) substituents further enhance its pharmacological potential by modulating its solubility, bioavailability, and interaction with biological targets.
One of the most exciting applications of this compound is in the development of antimicrobial agents. The thiazole and pyrazole moieties are known to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. Studies have shown that derivatives of 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl) exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. This has opened up new avenues for the development of next-generation antibiotics that can overcome existing resistance mechanisms.
In addition to its antimicrobial properties, this compound has also shown promise in the treatment of neurodegenerative diseases. The ability of thiazole derivatives to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) drug development. Recent research has demonstrated that 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl) can modulate neurotransmitter release and protect against neurotoxicity associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a therapeutic agent for CNS disorders.
The synthesis of 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl) involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between thiazole derivatives and methylpyrazolone precursors under controlled conditions. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating its use in various research and pharmaceutical applications.
The pharmacokinetic properties of 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl) have been extensively studied to understand its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preliminary studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. Further research is ongoing to optimize its pharmacokinetic profile and explore new therapeutic applications.
The future prospects of 2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-y) are vast, with ongoing research focusing on its role in drug discovery and development. Novel synthetic strategies are being developed to diversify its structural framework and enhance its biological activity. Additionally, computational modeling techniques are being employed to predict the binding interactions between this compound and biological targets, which will accelerate the design of more effective therapeutic agents.
In conclusion,2-Thiazolemethanamine, 4-methyl -5-(1-methyl -1H -pyrazol -4 -yl) (CAS No. 2138126 -22 -2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical development. Its unique structural features make it an ideal candidate for designing novel bioactive molecules with applications ranging from antimicrobial agents to neurodegenerative disease treatments. As research continues to uncover new aspects of its pharmacological properties,this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.
2138126-22-2 (2-Thiazolemethanamine, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)